Cas no 609356-03-8 (4,4'-(4,6-Pyrimidinediyl)bisbenzaldehyde)

• Product Name: 4,4'-(4,6-Pyrimidinediyl)bisbenzaldehyde
• CAS No: 609356-03-8
• MF: C₁₈H₁₂N₂O₂
• MW: 288.300084114075
• CID: 953732
• PubChem ID: 53425927
• Update Time: 2025-04-19

4,4'-(4,6-Pyrimidinediyl)bisbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,4'-(4,6-Pyrimidinediyl)bisbenzaldehyde
• 4-[6-(4-formylphenyl)pyrimidin-4-yl]benzaldehyde
• 4,4'-(Pyrimidine-4,6-diyl)dibenzaldehyde
• 609356-03-8
• DTXSID00699019

• Inchi： 1S/C18H12N2O2/c21-10-13-1-5-15(6-2-13)17-9-18(20-12-19-17)16-7-3-14(11-22)4-8-16/h1-12H
• InChI Key： FHXLRRTWAYYFLD-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C=C(C2C=CC(C=O)=CC=2)N=CN=1

Computed Properties

• Exact Mass: 288.09000
• Monoisotopic Mass: 288.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• PSA: 59.92000
• LogP: 3.43560